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Introduction:

The dynactin complex is a multi-subunit protein assembly essential for the function of
cytoplasmic dynein, a microtubule-based motor protein.[1][2] Dynactin acts as a crucial
cofactor, linking dynein to its cargo and enhancing its processivity.[3] The entire dynactin
complex has a mass of approximately 1.1 MDa and is composed of 23 subunits from 12
different proteins.[1][2] Understanding the precise stoichiometry of the dynactin subunits is
critical for elucidating its structure, function, and the mechanisms of its regulation. Mutations
and dysregulation of dynactin components have been implicated in neurodegenerative
diseases.[1]

Quantitative Western blotting is a powerful technique to determine the relative and absolute
abundance of specific proteins within a sample. By carefully optimizing experimental conditions
and employing rigorous data analysis, it is possible to estimate the stoichiometric ratios of the
different subunits within the dynactin complex. These application notes provide a detailed
protocol for performing quantitative Western blotting to investigate dynactin subunit
stoichiometry.

I. Dynactin Subunit Stoichiometry
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The precise composition of the dynactin complex has been elucidated through techniques
such as cryo-electron microscopy.[1][2] The table below summarizes the currently accepted
stoichiometry of the major dynactin subunits.

Number of Copies

Subunit Name Other Names Gene Name
per Complex

p150Glued DCTN1 DCTN1 2
p50 Dynamitin DCTN2 4
p24 p22 DCTN3 2
p62 DCTN4 1

p25 DCTN5 1

p27 DCTNG6 1

Arpl Centractin ACTR1A 8
B-actin ACTB 1

Arpll Arp10 ACTR10 1
Capping Protein a CapZa CAPZAL1/2 1
Capping Protein 3 Capzp CAPZB 1

This data is compiled from multiple structural and biochemical studies.[1][2]

Il. Experimental Workflow for Quantitative Western
Blotting

The following diagram outlines the major steps in the quantitative Western blotting workflow for
determining dynactin subunit stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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